Cas no 396-31-6 (3-Fluoroquinoline)

• Product Name: 3-Fluoroquinoline
• CAS No: 396-31-6
• MF: C₉H₆FN
• MW: 147.149045467377
• MDL: MFCD00234493
• CID: 309849
• PubChem ID: 96405
• Update Time: 2025-10-16

3-Fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoroquinoline
• Quinoline, 3-fluoro-
• 3-Fluor-chinolin
• 3-fluoro-quinoline
• 3-Fluoro-quinolinium
• Quinoline,3-fluoro
• NSC 72370
• CHEMBL1162362
• NSC-72370
• K7451O19ML
• FLUOROQUINOLINE, 3-
• BS-16705
• MFCD00234493
• AKOS006272211
• SY260141
• UFIGOYSEDNHKGT-UHFFFAOYSA-
• NSC72370
• SCHEMBL426440
• DTXSID40192711
• 396-31-6
• UFIGOYSEDNHKGT-UHFFFAOYSA-N
• Q27282042
• CCRIS 2893
• FT-0708975
• SB68337
• InChI=1/C9H6FN/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-6H
• UNII-K7451O19ML
• CS-0155671
• EN300-118999
• F30311
• DB-081645

• MDL： MFCD00234493
• Inchi： 1S/C9H6FN/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-6H
• InChI Key： UFIGOYSEDNHKGT-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 147.04800
• Monoisotopic Mass: 147.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.216
• Melting Point: 4-5 ºC
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• Refractive Index: 1.5902
• PSA: 12.89000
• LogP: 2.37390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-Fluoroquinoline

Comprehensive Overview of 3-Fluoroquinoline (CAS No. 396-31-6): Properties, Applications, and Industry Insights

3-Fluoroquinoline (CAS No. 396-31-6) is a fluorinated derivative of quinoline, a heterocyclic aromatic compound widely utilized in pharmaceuticals, agrochemicals, and material science. The introduction of a fluorine atom at the 3-position of the quinoline ring enhances its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. This article delves into the molecular characteristics, synthetic routes, and emerging applications of 3-Fluoroquinoline, addressing trending topics such as fluorinated compounds in drug discovery and sustainable synthesis methods.

The growing demand for fluorinated heterocycles like 3-Fluoroquinoline is driven by their unique physicochemical properties, including improved metabolic stability and membrane permeability. Researchers frequently search for terms like "3-Fluoroquinoline synthesis", "CAS 396-31-6 applications", and "fluorine in medicinal chemistry", reflecting the compound's relevance in modern R&D. Its role in designing kinase inhibitors and antimicrobial agents aligns with the pharmaceutical industry's focus on targeted therapies and antibiotic resistance solutions.

From a structural perspective, 3-Fluoroquinoline exhibits a planar quinoline backbone with a fluorine substituent influencing its electronic distribution. This modification enables selective functionalization, a feature exploited in cross-coupling reactions and nucleophilic substitutions. Recent publications highlight its utility in constructing PET radiotracers and OLED materials, answering frequent queries about "fluoroquinolines in imaging" and "electronic materials development".

Environmental considerations surrounding fluorinated compounds have spurred interest in green chemistry approaches for 3-Fluoroquinoline production. Catalytic fluorination methods using transition metals or organocatalysts are gaining traction, addressing search trends like "eco-friendly fluorine incorporation". Regulatory-compliant handling protocols are also frequently discussed, though the compound falls outside hazardous material classifications under standard conditions.

Analytical characterization of CAS 396-31-6 typically involves GC-MS, NMR (particularly ¹⁹F-NMR), and HPLC purity testing. These techniques verify the compound's identity for applications requiring high-precision intermediates, such as pharmaceutical grade synthesis. The market for fluorinated building blocks continues expanding, with 3-Fluoroquinoline serving as a key component in fragment-based drug design libraries.

Industrial scale production of 3-Fluoroquinoline employs both batch and continuous flow processes, with optimization focusing on yield improvement and waste reduction. Patent analyses reveal growing IP activity around fluoroquinoline derivatives, particularly in antiviral and anticancer applications. This aligns with search engine data showing increased interest in "quinoline-based therapeutics" and "fluorine in oncology drugs".

Future research directions may explore 3-Fluoroquinoline's potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), areas generating substantial academic interest. The compound's balance of aromaticity and fluorophilicity makes it attractive for designing functional materials, answering niche queries about "heterocycles in materials science". As analytical techniques advance, new biological targets for fluorinated quinolines are likely to emerge.

In summary, 3-Fluoroquinoline (CAS No. 396-31-6) represents a versatile scaffold bridging multiple scientific disciplines. Its continued importance reflects broader trends in fluorine chemistry and heterocyclic compound utilization, with applications ranging from life sciences to advanced materials. The compound's evolving role ensures sustained relevance in both academic and industrial research landscapes.